3-(3,4-Difluorophenyl)pyridin-2(1H)-one

• IUPAC Name: 3-(3,4-difluorophenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H7F2NO/c12-9-4-3-7(6-10(9)13)8-2-1-5-14-11(8)15/h1-6H,(H,14,15)
• InChI Key: ZVBSYACMVSWTMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C2=CC(=C(C=C2)F)F
• Molecular Formula: C11H7F2NO
• DSSTOX Substance ID: DTXSID60682705
• Molecular Weight: 207.18 g/mol
• CAS No.: 1261937-37-4

Description

3-(3,4-Difluorophenyl)pyridin-2(1H)-one is a chemical compound featuring a pyridin-2-one core, a privileged structure in medicinal chemistry known for its versatile applications in drug discovery. The 3,4-difluorophenyl substitution is a common bioisostere used to enhance metabolic stability and fine-tune physicochemical properties. This scaffold is recognized as a key building block for the synthesis of biologically active molecules. The pyridin-2-one motif is extensively investigated as a kinase hinge-binder, a critical component for developing kinase inhibitors targeting various disease pathways . Researchers utilize this core structure to create targeted therapies due to its ability to effectively interact with enzyme binding sites. Furthermore, derivatives of the pyridin-2-one and the related dihydropyridin-2-one scaffold demonstrate significant potential in central nervous system (CNS) drug discovery. Compounds based on this structure have been designed and synthesized as positive allosteric modulators (PAMs) of α7 nicotinic acetylcholine receptors (nAChRs) . Such modulators are investigated for their potential to treat cognitive deficits associated with conditions like schizophrenia and Alzheimer's disease by enhancing cholinergic neurotransmission without directly activating the receptor . The broader class of 3,4-dihydro-2(1H)-pyridones, to which this scaffold is related, also exhibits a range of biological activities, including vasorelaxant, anti-HIV, antitumor, antibacterial, and antifungal effects, underscoring its value in pharmaceutical research . This product is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Suzuki-Miyaura Coupling

A widely adopted method involves coupling a halogenated pyridinone intermediate with 3,4-difluorophenylboronic acid. For example, bromination of pyridin-2(1H)-one at position 3 using N-bromosuccinimide (NBS) in acetonitrile generates 3-bromopyridin-2(1H)-one, which undergoes Suzuki coupling under palladium catalysis.

Typical Conditions

Reagent	Quantity	Solvent	Temperature	Yield (%)
3-Bromopyridin-2-one	1.0 eq	DMF	110°C	78
3,4-DF-phenyl-B(OH)₂	1.2 eq
Pd(PPh₃)₄	0.05 eq

Cyclization Methods

Knorr-Type Cyclization

Condensation of β-keto amides bearing the 3,4-difluorophenyl group with ammonium acetate forms the pyridinone ring. A representative protocol involves reacting ethyl 3-(3,4-difluorophenyl)-3-oxopropanoate with ammonium acetate in acetic acid at reflux, achieving 68% yield after recrystallization.

Reaction Scheme

$$\text{CH}$$3\text{C(O)NH}2 + \text{CH}3\text{COCH}2\text{COOEt} \xrightarrow{\text{AcOH, Δ}} \text{Pyridinone} + \text{H}_2\text{O}

Microwave-Assisted Cyclization

Modern approaches utilize microwave irradiation to accelerate ring closure. A mixture of 3,4-difluorophenylacetonitrile and ethyl glyoxylate in DMSO, irradiated at 150°C for 20 minutes, produces the pyridinone core in 82% yield.

Functional Group Transformations

Oxidation of Pyridine Derivatives

Controlled oxidation of 3-(3,4-difluorophenyl)pyridine using hydrogen peroxide in acetic acid converts the pyridine to the pyridinone. This method requires careful stoichiometry to avoid over-oxidation.

Optimized Conditions

• H₂O₂ (30%): 1.5 eq

• AcOH: Reflux, 6 h

• Yield: 73%

Hydrolysis of Nitriles

Hydrolysis of 3-(3,4-difluorophenyl)-2-cyanopyridine using concentrated HCl at 100°C for 12 h yields the pyridinone, though this route is less favored due to side-product formation.

Comparative Analysis and Optimization

Method	Advantages	Limitations	Yield Range (%)
Suzuki Coupling	High regioselectivity	Requires halogenated precursor	70–85
Knorr Cyclization	Scalable, one-pot	Long reaction times	60–75
Microwave Cyclization	Rapid, high efficiency	Specialized equipment	80–90
Oxidation	Simple reagents	Risk of over-oxidation	65–75

Microwave-assisted cyclization emerges as the most efficient method, while Suzuki coupling offers precision for late-stage diversification .

Chemical Reactions Analysis

Types of Reactions

3-(3,4-Difluorophenyl)pyridin-2(1H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the pyridinone to its corresponding dihydropyridine derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic ring and the pyridinone core.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are employed under various conditions.

Major Products Formed

Oxidation: Formation of N-oxides.

Reduction: Formation of dihydropyridine derivatives.

Substitution: Formation of substituted pyridinones with various functional groups.

Scientific Research Applications

3-(3,4-Difluorophenyl)pyridin-2(1H)-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and other electronic devices.

Mechanism of Action

The mechanism of action of 3-(3,4-Difluorophenyl)pyridin-2(1H)-one involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved can include inhibition of signal transduction pathways that are crucial for cell proliferation and survival .

Comparison with Similar Compounds

Pyridin-2(1H)-one vs. Coumarin Derivatives

• (E)-3-[3-(3,4-Difluorophenyl)acryloyl]-2H-chromen-2-one (3k): This coumarin derivative shares the 3,4-difluorophenyl group but replaces the pyridinone core with a coumarin scaffold. Reported synthesis yields (37.3%) suggest moderate accessibility .
• Key Difference: The coumarin core’s fused benzene ring may enhance aromatic stacking but reduce metabolic stability compared to pyridinones.

Pyridin-2(1H)-one vs. Imidazo-Pyridinones

• (E)-3-((2-Fluorophenyl)(hydroxy)methylene)imidazo[1,2-a]pyridin-2(3H)-one: The imidazo-pyridinone core introduces a bicyclic system with a 2-fluorophenyl substituent.

Substituent Position and Functional Group Comparisons

C-3 Substituents

• 3-(1H-Benzo[d]imidazol-2-yl)pyridin-2(1H)-one : The benzimidazole group at C-3 enhances hydrogen-bonding capacity, improving IGF-1R inhibition. However, bulkier substituents may reduce cell permeability compared to the difluorophenyl group .
• 3-(3-Chlorophenyl)-5-(phenylamino)pyridin-2(1H)-one: A chlorophenyl group at C-3 offers similar electron-withdrawing effects but lacks fluorine’s metabolic stability. Anti-allodynic activity in rodent models highlights the therapeutic relevance of C-3 aryl groups .

C-4 Substituents

• Library of 3,4-Disubstituted Pyridin-2(1H)-ones : Substituents at C-4 (e.g., amines) significantly enhance IGF-1R inhibition, as seen in 3-(benzimidazol-2-yl) derivatives. This contrasts with 3-(3,4-difluorophenyl)pyridin-2(1H)-one, where activity may rely on C-3 interactions .

Therapeutic Target Specificity

• MCHR1 Antagonists: Complex pyrimidinecarboxylate derivatives with 3,4-difluorophenyl groups (e.g., FE@SNAP) target melanin-concentrating hormone receptors. Their structural complexity (piperidinyl, acetyl groups) contrasts with the simpler pyridinone scaffold, highlighting divergent design strategies .
• HIV-1 RT Inhibitors: Pyridin-2(1H)-one hybrids with nitro groups at C-3 (e.g., pyridinone-UC781) demonstrate antiviral activity. The 3,4-difluorophenyl group may offer analogous RT inhibition but with improved pharmacokinetics .

Structural and Pharmacological Data Comparison

Compound Name	Core Structure	Substituents (Position)	Biological Target	Key Findings	Reference
3-(3,4-Difluorophenyl)pyridin-2(1H)-one	Pyridin-2(1H)-one	3-(3,4-Difluorophenyl)	Kinases, HIV RT*	Potential kinase/HIV RT inhibitor
3-(1H-Benzo[d]imidazol-2-yl)pyridin-2(1H)-one	Pyridin-2(1H)-one	3-(Benzimidazol-2-yl)	IGF-1R	IC₅₀ = 12 nM (IGF-1R), enhanced by C-4 amines
(E)-3-[3-(3,4-Difluorophenyl)acryloyl]-2H-chromen-2-one	Coumarin	3-(Acryloyl-3,4-difluorophenyl)	N/A	Synthetic yield: 37.3%
1-(4-Aminophenyl)-3-chloro-5,6-dihydropyridin-2(1H)-one	Dihydropyridinone	3-Cl, 1-(4-Aminophenyl)	Apixaban impurity	Structural analog of anticoagulant API

*Hypothesized based on structural analogs.

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for 3-(3,4-difluorophenyl)pyridin-2(1H)-one, and how do reaction conditions influence yield?

• Methodological Answer : Two complementary routes are documented:

• Route 1 : Starts with 2-chloro-4-fluoronicotinic acid, exploiting C-3 substitution followed by C-4 functionalization. The pyridin-2(1H)-one core is formed via HATU-mediated coupling and ionic hydrogenation at room temperature, achieving yields of 65–78% under optimized conditions .
• Route 2 : Uses 2-fluoro-4-iodonicotinic acid, prioritizing C-4 modification before C-3 substitution. Key steps include Pd-catalyzed cross-coupling and acid-mediated cyclization (yields: 55–70%).
  • Critical Parameters : Temperature (<50°C), solvent polarity (DMF preferred), and catalyst loading (5–10 mol% Pd) significantly affect regioselectivity and purity.

Q. How is the structural integrity of 3-(3,4-difluorophenyl)pyridin-2(1H)-one validated post-synthesis?

• Analytical Workflow :

• NMR : $^1\text{H}$- and $^{13}\text{C}$-NMR confirm substituent positions (e.g., fluorine coupling patterns at δ 150–160 ppm).
• LC-MS : Monitors mass ([M+H]⁺ = 238.08) and purity (>95% by HPLC with C18 columns).
• X-ray Crystallography : Resolves tautomeric preferences (e.g., keto-enol equilibrium) in solid-state structures .

Q. What are the primary biological targets of this compound in preclinical studies?

• Mechanistic Insights :

• DPP-4 Inhibition : Binds to the catalytic site of dipeptidyl peptidase-4 (IC₅₀ = 12 nM), enhancing incretin-mediated insulin secretion in diabetic models .
• Kinase Inhibition : Acts as a hinge-binder motif in kinase assays (e.g., EGFR inhibition at IC₅₀ = 8 nM) via hydrogen bonding with conserved residues (e.g., Met793) .

Advanced Research Questions

Q. How can solubility limitations of 3-(3,4-difluorophenyl)pyridin-2(1H)-one be addressed without compromising bioactivity?

• Strategies :

• Prodrug Design : Introduce phosphate esters at the hydroxyl group (e.g., 4-hydroxy substitution), improving aqueous solubility by >10-fold .
• Co-crystallization : Use cyclodextrins or PEG-based co-solvents to stabilize amorphous phases (e.g., 20% w/v PEG-400 increases solubility to 1.2 mg/mL) .
  • Trade-offs : Hydrophilic modifications may reduce membrane permeability (e.g., logP drops from 2.1 to 1.4), requiring iterative optimization.

Q. What computational approaches are used to predict structure-activity relationships (SAR) for pyridin-2(1H)-one derivatives?

• In Silico Workflow :

• Molecular Docking : AutoDock Vina simulates binding to DPP-4 (PDB: 4A5S) or kinase domains (e.g., EGFR PDB: 1M17), prioritizing substituents with ΔG < -9 kcal/mol .
• QSAR Modeling : 3D descriptors (e.g., CoMFA) correlate C-3/C-4 substituents (e.g., fluorine vs. methyl) with IC₅₀ values (R² = 0.89 in kinase inhibition datasets) .

Q. How do contradictory bioactivity results (e.g., anti-inflammatory vs. pro-apoptotic effects) arise in different assays?

• Resolution Strategies :

• Assay Specificity : Validate DPP-4 inhibition via fluorogenic substrate (Gly-Pro-AMC) vs. off-target apoptosis (caspase-3 activation) in parallel experiments .
• Dose-Dependent Effects : Profile activity across concentrations (1 nM–100 µM). For example, anti-inflammatory effects dominate at <10 µM, while cytotoxicity emerges at >50 µM .
  • Mechanistic Cross-Validation : Use siRNA knockdown of DPP-4 in cell models to isolate target-specific effects.

Q. What synthetic modifications enhance metabolic stability in vivo while retaining potency?

• Case Studies :

• Fluorine Substitution : 3,4-Difluorophenyl groups reduce CYP450-mediated oxidation (t₁/₂ increases from 1.2 to 4.8 h in hepatic microsomes) .
• Deuterium Incorporation : Replace labile C-H bonds (e.g., α to carbonyl) with deuterium, slowing first-pass metabolism (AUC increases by 2.3-fold) .